Cas no 139535-36-7 (Acetic acid,[(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)thio]-)

• Product Name: Acetic acid,[(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)thio]-
• CAS No: 139535-36-7
• MF: C₈H₇N₃O₃S₂
• MW: 257.289478540421
• CID: 1288636
• Update Time: 2024-08-04

Acetic acid,[(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)thio]-
• Acetic acid, 2-[(7-methyl-5-oxo-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-2-yl)thio]-

• Inchi： 1S/C8H7N3O3S2/c1-4-2-5(12)11-7(9-4)16-8(10-11)15-3-6(13)14/h2H,3H2,1H3,(H,13,14)
• InChI Key： BTUSRSQDADCDAL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1SC2N(N=1)C(=O)C=C(C)N=2

Computed Properties

• Exact Mass: 256.99301

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• Boiling Point: 451.9±47.0 °C(Predicted)
• PSA: 82.33
• pka: 3.19±0.10(Predicted)